Cas no 394222-99-2 (Methyl 4,6-difluoro-1H-indole-2-carboxylate)

Methyl 4,6-difluoro-1H-indole-2-carboxylate is a fluorinated indole derivative with significant utility in pharmaceutical and agrochemical research. The presence of fluorine atoms at the 4- and 6-positions enhances its metabolic stability and bioavailability, making it a valuable intermediate for drug discovery. The ester group at the 2-position allows for further functionalization, facilitating the synthesis of diverse heterocyclic compounds. Its well-defined structure and high purity ensure reproducibility in synthetic applications. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its electron-withdrawing properties and structural versatility.

Methyl 4,6-difluoro-1H-indole-2-carboxylate structure

394222-99-2 structure

Product Name:Methyl 4,6-difluoro-1H-indole-2-carboxylate

CAS No:394222-99-2

MF:C₁₀H₇F₂NO₂

MW:211.164889574051

MDL:MFCD09042156

CID:1084701

PubChem ID:16768506

Update Time:2025-06-06

Methyl 4,6-difluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4,6-difluoro-1H-indole-2-carboxylate
- methyl-4,6-difluoroindole-carboxylate
- TD1381
- DB-230766
- methyl4,6-difluoro-1H-indole-2-carboxylate
- methyl 4,6-difluoroindole-2-carboxylate
- SB15133
- MFCD09042156
- EN300-35641
- A873656
- AKOS000123985
- 394222-99-2
- SCHEMBL4276853
- Z336087984
- MDL： MFCD09042156
- Inchi： 1S/C10H7F2NO2/c1-15-10(14)9-4-6-7(12)2-5(11)3-8(6)13-9/h2-4,13H,1H3
- InChI Key： OQBNNAMXCZSCFC-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC2=C1C=C(C(=O)OC)N2)F

Computed Properties

Exact Mass: 211.04451
Monoisotopic Mass: 211.04448479g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 42.1Å²

Experimental Properties

PSA: 42.09

Methyl 4,6-difluoro-1H-indole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM148456-1g	methyl 4,6-difluoro-1H-indole-2-carboxylate	394222-99-2	95%	1g	$422	2023-02-02
abcr	AB449860-1 g	Methyl 4,6-difluoro-1H-indole-2-carboxylate; .	394222-99-2		1g	€547.00	2023-05-18
TRC	M303998-50mg	Methyl 4,6-difluoro-1H-indole-2-carboxylate	394222-99-2		50mg	$ 70.00	2022-06-04
TRC	M303998-100mg	Methyl 4,6-difluoro-1H-indole-2-carboxylate	394222-99-2		100mg	$ 95.00	2022-06-04
TRC	M303998-500mg	Methyl 4,6-difluoro-1H-indole-2-carboxylate	394222-99-2		500mg	$ 365.00	2022-06-04
Chemenu	CM148456-5g	methyl 4,6-difluoro-1H-indole-2-carboxylate	394222-99-2	95%	5g	$711	2021-08-05
Alichem	A199010052-5g	Methyl 4,6-difluoro-1H-indole-2-carboxylate	394222-99-2	95%	5g	$798.00	2023-09-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ2314-1G	methyl 4,6-difluoro-1H-indole-2-carboxylate	394222-99-2	95%	1g	￥ 2,448.00	2023-04-13
eNovation Chemicals LLC	D297150-5g	Methyl 4,6-difluoro-1H-indole-2-carboxylate	394222-99-2	97%	5g	$1000	2023-09-02
eNovation Chemicals LLC	D297150-25g	Methyl 4,6-difluoro-1H-indole-2-carboxylate	394222-99-2	97%	25g	$1800	2023-09-02